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Compound of Interest

Compound Name: Chlomethoxyfen-d3

Cat. No.: B12398422 Get Quote

Technical Overview of Chlomethoxyfen-d3
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for Chlomethoxyfen-d3, a deuterated analog of

the herbicide Chlomethoxyfen. Due to its nature as a labeled internal standard, this guide

focuses on its chemical properties and its application in analytical methodologies rather than

biological signaling pathways or extensive experimental protocols. Chlomethoxyfen itself is a

largely obsolete herbicide.

Quantitative Data Summary
The key identifiers and molecular properties of Chlomethoxyfen-d3 are summarized below.

For reference, the CAS number of the unlabeled parent compound, Chlomethoxyfen, is

provided.
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Parameter Value Source

Compound Name Chlomethoxyfen-d3 N/A

Molecular Formula C₁₃H₆D₃Cl₂NO₄ [1][2][3]

Molecular Weight 317.14 g/mol [1][2]

IUPAC Name

4-(2,4-dichlorophenoxy)-1-

nitro-2-

(trideuteriomethoxy)benzene

CAS Number (unlabeled) 32861-85-1

Application in Experimental Protocols
Chlomethoxyfen-d3 is primarily utilized as an internal standard in analytical chemistry,

particularly in methods involving mass spectrometry for the quantification of Chlomethoxyfen.

As a stable isotope-labeled compound, it is chemically identical to the unlabeled analyte but

has a different mass, allowing for precise quantification by correcting for matrix effects and

variations during sample preparation and analysis.

A typical experimental workflow involving the use of Chlomethoxyfen-d3 as an internal

standard is outlined in the diagram below. Detailed experimental protocols would be specific to

the analytical method being developed (e.g., LC-MS/MS or GC-MS) and the matrix being

analyzed (e.g., soil, water, biological tissues).
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Caption: Workflow for quantification using a labeled internal standard.
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Signaling Pathways
As Chlomethoxyfen-d3 is a stable isotope-labeled analytical standard, it is not used in studies

of biological signaling pathways. Its purpose is for accurate measurement rather than

investigating biological or pharmacological effects. The parent compound, Chlomethoxyfen,

was developed as a herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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